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Compound of Interest

Compound Name: Tris(hydroxypropyl)phosphine

Cat. No.: B1588583 Get Quote

An In-depth Overview of the Physical, Chemical, and Practical Aspects of a Versatile Reducing

Agent

Tris(hydroxypropyl)phosphine (THPP) is a water-soluble, air-stable phosphine-based

reducing agent that has gained significant traction in biochemical and pharmaceutical research.

Its efficacy in cleaving disulfide bonds, coupled with its advantageous stability and broad pH

compatibility, makes it a valuable tool for scientists and professionals in drug development. This

technical guide provides a comprehensive overview of the core physical and chemical

properties of THPP, details on experimental applications, and safety considerations.

Core Properties of Tris(hydroxypropyl)phosphine
Tris(hydroxypropyl)phosphine is a colorless to pale yellow, viscous liquid. Its key physical

and chemical properties are summarized in the tables below for easy reference and

comparison.

Physical Properties
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Property Value References

Appearance Viscous liquid [1][2]

Melting Point 196 °C [3]

Boiling Point 196-198 °C (at 1 Torr) [4][5]

Density 1.136 g/mL at 25 °C [3][5][6]

Flash Point >110 °C [3][5]

Solubility

Soluble in water in all

proportions, also soluble in

organic solvents.

[1][7]

Vapor Pressure
0.0±1.2 mmHg at 25°C

(Predicted)
[5]

Refractive Index 1.731 (Predicted) [5]

Chemical and Identification Data
Property Value References

Chemical Formula C₉H₂₁O₃P [3][8][9]

Molecular Weight 208.24 g/mol [3][8][9]

CAS Number 4706-17-6 [3][8][9]

SMILES C(CO)CP(CCCO)CCCO [3]

pKa 14.59±0.10 (Predicted) [4]

Stability

More stable to air oxidation

than TCEP-HCl, especially in

buffered aqueous-organic

media.

[3]

Chemical Reactivity and Applications
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The primary utility of Tris(hydroxypropyl)phosphine in research and drug development stems

from its function as a potent and selective reducing agent for disulfide bonds.[10] This property

is crucial in various applications, including protein chemistry, peptide synthesis, and

proteomics.

Disulfide Bond Reduction
THPP is highly effective in reducing disulfide bonds within and between peptides and proteins,

a critical step in many analytical and preparative procedures.[10] It offers several advantages

over traditional thiol-based reducing agents like dithiothreitol (DTT):

Speed and Efficiency: THPP often demonstrates faster reduction kinetics compared to DTT.

[3]

Stability: It is significantly more resistant to air oxidation, providing longer-lasting reducing

power in solution.[3][11]

Broad pH Range: THPP is effective over a wide pH range, offering greater flexibility in

experimental design.[3]

Odorless: Unlike thiol-based reagents, THPP is odorless, improving the laboratory

environment.[7]

Compatibility: It is compatible with immobilized metal affinity chromatography (IMAC) as it

does not reduce the metal ions used in this technique.[12]

The reduction of a disulfide bond by THPP is an irreversible reaction that results in the

formation of two thiol groups and Tris(hydroxypropyl)phosphine oxide, as illustrated in the

workflow below.
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Workflow for Disulfide Bond Reduction using THPP

Reactants

Reaction

Products

Protein with
Disulfide Bond (R-S-S-R')

Reduction

Tris(hydroxypropyl)phosphine
(P(CH₂CH₂CH₂OH)₃)

Reduced Protein with
Thiol Groups (R-SH + R'-SH)

Tris(hydroxypropyl)phosphine Oxide
(O=P(CH₂CH₂CH₂OH)₃)

Click to download full resolution via product page

Caption: Workflow of disulfide bond reduction by THPP.

Other Applications
Beyond disulfide bond reduction, THPP has been utilized as:

A ligand in the synthesis of dendritic macromolecules used as catalysts.[4][13]

A reducing agent in the synthesis of disulfide cyclopeptides.[4]

A catalyst in the conversion of polysulfides.[9]

A reagent in the reduction of dehydroascorbic acid to ascorbic acid.[9]

Experimental Protocols
While detailed, user-submitted experimental protocols are varied and application-specific, the

following sections provide an overview of common methodologies involving THPP.
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Purification of Tris(hydroxypropyl)phosphine
A published method for the purification of THPP involves chromatographic separation.[3] The

general steps are as follows:

Preparation of Chromatography Medium: Monodisperse polystyrene microspheres are

prepared and packed into a chromatography column.

Sample Preparation: The crude THPP is dissolved in water to a concentration of

approximately 20 mg/mL.

Column Equilibration and Loading: The column is equilibrated with water, after which the

THPP solution is loaded onto the column.

Washing: The column is washed with several column volumes of water to remove unbound

impurities.

Elution: The purified THPP is eluted from the column using a water solution containing 10%

acetonitrile. Fractions are collected and analyzed for purity.

Column Regeneration: The column is cleaned with a 70% acetonitrile solution.

This method has been reported to increase the purity of THPP to over 80%.[3]

Analysis by NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a valuable tool for assessing the purity of

THPP and monitoring its oxidation.

³¹P NMR: The phosphorus nucleus provides a distinct signal that is sensitive to its chemical

environment. In its reduced form, THPP exhibits a ³¹P NMR signal. Upon oxidation to

Tris(hydroxypropyl)phosphine oxide, this signal shifts significantly, allowing for the

quantification of the oxidized species.

Safety and Handling
Tris(hydroxypropyl)phosphine is classified as a corrosive substance and requires careful

handling to ensure laboratory safety.
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Hazard Identification
GHS Pictogram: GHS05 (Corrosion)[6]

Signal Word: Danger[6]

Hazard Statements: H314 - Causes severe skin burns and eye damage.[14][15]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[15]

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[14]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water.[14]

P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Immediately call a POISON CENTER/doctor.[14]

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER/doctor.[14][15]

Storage and Handling
Storage: Store in a cool place (2°C to 8°C), kept dry, and protected from light.[3] It is

sensitive to air and should be handled under an inert atmosphere for long-term stability.[4]

Handling: Use in a well-ventilated area. Avoid breathing mist, gas, or vapors. Avoid contact

with skin and eyes. Use personal protective equipment, including chemically impermeable

gloves.

Logical Relationships in Experimental Design
The choice of a reducing agent is a critical decision in experimental design, particularly in

proteomics and protein-based drug development. The following diagram illustrates the logical

considerations when choosing between THPP and other common reducing agents.
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Decision Matrix for Selecting a Reducing Agent

Need to Reduce
Disulfide Bonds?

Is IMAC compatibility
required?

Yes

No Reducing Agent
Needed

No

Is a broad pH range
needed?

Yes

Consider DTT

No

Is high air stability
critical?

Yes

Consider TCEP

No

Use THPP

Yes No
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Caption: Decision-making workflow for selecting a reducing agent.

Conclusion
Tris(hydroxypropyl)phosphine is a robust and versatile reducing agent with clear advantages

in stability, efficiency, and user-friendliness over traditional thiol-based reagents. Its
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compatibility with a wide range of experimental conditions makes it an invaluable tool for

researchers and professionals in drug development, particularly in applications involving

protein modification and analysis. Proper understanding of its properties and adherence to

safety protocols will ensure its effective and safe implementation in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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